Cas no 2138116-14-8 (4-methoxynaphthalen-2-amine hydrochloride)

• Product Name: 4-methoxynaphthalen-2-amine hydrochloride
• CAS No: 2138116-14-8
• MF: C₁₁H₁₂ClNO
• MW: 209.672081947327
• CID: 4640711
• Update Time: 2025-06-12

4-methoxynaphthalen-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Methoxynaphthalen-2-amine hydrochloride
• 4-methoxynaphthalen-2-amine hydrochloride

• Inchi： 1S/C11H11NO.ClH/c1-13-11-7-9(12)6-8-4-2-3-5-10(8)11;/h2-7H,12H2,1H3;1H
• InChI Key： ALSJQDMNXZPICM-UHFFFAOYSA-N
• SMILES： O(C1=CC(N)=CC2C=CC=CC1=2)C.Cl

Additional information on 4-methoxynaphthalen-2-amine hydrochloride

Introduction to 4-methoxynaphthalen-2-amine hydrochloride (CAS No. 2138116-14-8)

4-methoxynaphthalen-2-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2138116-14-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the class of naphthalene derivatives, characterized by a methoxy group at the 4-position and an amine group at the 2-position, with the hydrochloride salt form enhancing its solubility and stability for various applications.

The structural configuration of 4-methoxynaphthalen-2-amine hydrochloride imparts unique chemical properties that make it a valuable intermediate in synthetic organic chemistry. The presence of both electron-donating (methoxy) and electron-withdrawing (amine) groups facilitates diverse chemical transformations, enabling its use in the synthesis of more complex molecules. These attributes have positioned this compound as a subject of interest in the development of novel therapeutic agents.

In recent years, there has been growing interest in 4-methoxynaphthalen-2-amine hydrochloride due to its potential applications in medicinal chemistry. Researchers have been exploring its utility as a building block for pharmacophores in drug discovery. The naphthalene scaffold is well-documented for its role in various bioactive molecules, and modifications at specific positions can lead to compounds with enhanced biological activity. The amine functionality, in particular, offers opportunities for further derivatization, including coupling reactions that are pivotal in constructing peptidomimetics and other complex drug candidates.

One of the most compelling areas of research involving 4-methoxynaphthalen-2-amine hydrochloride is its incorporation into kinase inhibitors. Kinases are enzymes that play a crucial role in signal transduction pathways, making them key targets for therapeutic intervention in cancers and inflammatory diseases. The naphthalene derivative has shown promise as a scaffold for developing kinase inhibitors due to its ability to interact with the ATP-binding pockets of these enzymes. By leveraging the structural flexibility of 4-methoxynaphthalen-2-amine hydrochloride, researchers have designed molecules that exhibit potent inhibitory effects against specific kinases, contributing to advancements in targeted cancer therapies.

Furthermore, the hydrochloride salt form of 4-methoxynaphthalen-2-amine hydrochloride enhances its pharmacokinetic properties, making it more suitable for formulation into drug products. Solubility is a critical factor in drug development, as it influences bioavailability and therapeutic efficacy. The salt form improves solubility while maintaining chemical stability, which is essential for consistent drug delivery. This has led to increased interest from pharmaceutical companies looking to incorporate this compound into their pipeline.

The synthesis of 4-methoxynaphthalen-2-amine hydrochloride involves multi-step organic reactions that highlight the compound's synthetic utility. Traditional methods often involve nucleophilic aromatic substitution or reductive amination strategies to introduce the desired functional groups. Advances in catalytic processes have also enabled more efficient synthetic routes, reducing reaction times and improving yields. These developments make 4-methoxynaphthalen-2-amine hydrochloride an accessible starting material for researchers working on complex molecular architectures.

Recent studies have also explored the biological activity of derivatives of 4-methoxynaphthalen-2-amine hydrochloride beyond kinase inhibition. For instance, modifications at the 1-position of the naphthalene ring have led to compounds with antimicrobial properties. The methoxy group can be replaced or diversified to explore different biological outcomes, showcasing the versatility of this scaffold. Such investigations underscore the importance of 4-methoxynaphthalen-2-amine hydrochloride as a platform for structure-based drug design.

The role of computational chemistry in optimizing derivatives of 4-methoxynaphthalen-2-amine hydrochloride cannot be overstated. Molecular modeling techniques allow researchers to predict binding affinities and optimize lead compounds before experimental synthesis. This approach not only saves time but also reduces costs associated with trial-and-error experimentation. By integrating experimental data with computational predictions, scientists can rapidly screen potential candidates and identify those with the highest therapeutic promise.

Looking ahead, the future prospects for 4-methoxynaphthalen-2-amine hydrochloride appear promising as new methodologies emerge in drug discovery and molecular engineering. Innovations such as fragment-based drug design and artificial intelligence-driven screening platforms are likely to expand its utility further. As these technologies evolve, so too will our understanding of how best to leverage this compound's unique structural features for therapeutic benefit.

In conclusion,4-methoxynaphthalen-2-amine hydrochloride (CAS No. 2138116-14-8) stands out as a versatile and valuable compound in pharmaceutical research. Its structural properties enable diverse applications in drug development, particularly in kinase inhibition and antimicrobial therapies. With ongoing advancements in synthetic chemistry and computational biology,4-methoxynaphthalen-2-aminese hydrochloride will continue to play a significant role in shaping next-generation therapeutics.